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Compound of Interest

Compound Name: 5-Tamra-dbco

Cat. No.: B15554344 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and storage of 5-
TAMRA-DBCO stock solutions, a crucial step for successful labeling in copper-free click

chemistry applications. Proper handling and storage are essential to maintain the reagent's

integrity and ensure reproducible experimental outcomes.

Introduction
5-TAMRA-DBCO (5-Carboxytetramethylrhodamine, dibenzocyclooctyne) is a fluorescent dye

containing a DBCO moiety that enables covalent labeling of azide-modified molecules through

a strain-promoted alkyne-azide cycloaddition (SPAAC) reaction. This copper-free click

chemistry reaction is biocompatible and highly efficient, making it ideal for labeling sensitive

biological systems such as live cells.[1][2] The TAMRA fluorophore is bright and photostable,

with excitation and emission maxima suitable for various fluorescence microscopy and flow

cytometry applications.[1][3]
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Property Value References

Molecular Weight ~730.87 g/mol [4]

Excitation Maximum (λex) ~541-560 nm [4][5]

Emission Maximum (λem) ~565-584 nm [5][6]

Extinction Coefficient (ε) ~92,000 cm⁻¹M⁻¹ [5][6]

Solubility Soluble in DMSO and DMF [3][4][5]

Storage and Stability
Proper storage is critical to prevent degradation of the fluorescent dye and the reactive DBCO

group.

Condition Recommendation References

Solid Form (Lyophilized)
Store at -20°C, protected from

light and desiccated.
[1][3][4][5]

Shelf life is typically 12 to 24

months when stored correctly.
[3][4]

Stock Solution

Aliquot and store at -20°C,

protected from light. Avoid

repeated freeze-thaw cycles.

[7]

For long-term storage, purging

the vial with an inert gas like

argon or nitrogen is

recommended.

[8]

Shipping
Typically shipped at ambient

temperature on gel packs.
[3][4]
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5-TAMRA-DBCO (lyophilized powder)

Anhydrous Dimethyl sulfoxide (DMSO) or N,N-Dimethylformamide (DMF)

Microcentrifuge tubes (amber or wrapped in foil)

Pipettes and sterile, disposable tips

Vortex mixer

Microcentrifuge

Protocol for Preparing a 10 mM Stock Solution
This protocol describes the preparation of a 10 mM stock solution, a common concentration for

labeling experiments.

Equilibration: Before opening, allow the vial of lyophilized 5-TAMRA-DBCO to warm to room

temperature for approximately 15-20 minutes. This prevents condensation of atmospheric

moisture onto the product, which can lead to hydrolysis and inactivation.[8]

Reconstitution: Briefly centrifuge the vial to ensure all the lyophilized powder is at the bottom.

Solvent Addition: Using a calibrated pipette, add the appropriate volume of anhydrous DMSO

or DMF to the vial to achieve a 10 mM concentration. For example, to prepare a 10 mM

solution from 1 mg of 5-TAMRA-DBCO (MW ~730.87 g/mol ), you would add approximately

137 µL of solvent.

Calculation: (1 mg / 730.87 g/mol ) / 10 mmol/L = 0.000137 L = 137 µL

Dissolution: Cap the vial tightly and vortex thoroughly until the powder is completely

dissolved. The solution should be clear and free of particulates.

Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,

single-use volumes in amber microcentrifuge tubes or tubes wrapped in aluminum foil to

protect from light.

Storage: Store the aliquots at -20°C.[1][3][4][5]
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Experimental Workflow Diagram
The following diagram illustrates the key steps for preparing the 5-TAMRA-DBCO stock

solution.
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Preparation of 5-TAMRA-DBCO Stock Solution

Start: Lyophilized 5-TAMRA-DBCO

Equilibrate vial to Room Temperature

Centrifuge vial to collect powder

Add anhydrous DMSO or DMF

Vortex until fully dissolved

Aliquot into light-protected tubes

Store aliquots at -20°C

Ready for Use

Click to download full resolution via product page

Caption: Workflow for preparing 5-TAMRA-DBCO stock solution.
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Safety and Handling Precautions
Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and

a lab coat, when handling fluorescent dyes and organic solvents.

Handle DMSO and DMF in a well-ventilated area or a chemical fume hood.

As the long-term health effects of many fluorescent dyes are not fully known, avoid direct

contact with skin and inhalation.

Dispose of chemical waste according to your institution's guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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